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Compound of Interest

Compound Name:

Cat. No.: B050972

5-Methyilfurfural

L  Get Quote

Essential Safety and Handling Guide for 5-

Methylfurfural

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 5-Methylfurfural, including detailed operational and disposal plans.

Chemical Identity and Hazards

Property

Value

Chemical Name

5-Methylfurfural

2-Furaldehyde, 5-methyl-; 5-Methyl-2-

Synonyms
furaldehyde; 5-Methyl-2-furancarboxaldehyde
CAS Number 620-02-0
Appearance Clear dark yellow liquid
Combustible liquid.[1][2] Causes skin and
Hazards serious eye irritation.[1][3][2] May cause
respiratory irritation.[2][4]
Flash Point 72 °C (161.6 °F)[4]

Oral LD50 (Rat)

2200 mg/kg[1][2][5]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is crucial to minimize exposure risk.

Protection Type Recommended Equipment

Chemical safety goggles or glasses with side
Eye/Face shields are mandatory.[1] A face shield may be

appropriate for splash hazards.[1]

Wear appropriate protective gloves to prevent
skin exposure; butyl-rubber gloves with a
minimum thickness of 0.3 mm are

Skin recommended for full contact, offering a
breakthrough time of up to 480 minutes.
Protective clothing should be worn to prevent
skin contact.[1][4]

Use in a well-ventilated area.[1][4] If ventilation
is inadequate or aerosols are formed, a NIOSH-
approved respirator with appropriate cartridges
Respiratory (e.g., multi-purpose combination or type ABEK)
should be used.[6][7] A full-face supplied-air
respirator is the sole means of protection in

some cases.[6]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 5-Methylfurfural from preparation to post-
experiment cleanup.

e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.[4]
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

o Remove all potential ignition sources from the work area, including sparks, open flames,
and hot surfaces.[4][6]
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o Don the required PPE as specified in the table above.

e Handling:

[e]

Avoid direct contact with skin, eyes, and clothing.[1][4]

o

Do not breathe vapors or mists.[3]

[¢]

Keep the container tightly closed when not in use.[1][4]

[e]

Use non-sparking tools for transfers and handling.[4]

 In Case of a Spill:

o

Evacuate non-essential personnel from the area.

[¢]

Remove all ignition sources.[4][6]

[¢]

Ventilate the area.[4]

[e]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[4]

Collect the absorbed material into a suitable, closed container for disposal.[4][6]

o

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation occurs.[1][4]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1][4]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[4]
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Disposal Plan

Proper disposal of 5-Methylfurfural and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)
and consult state and local regulations.[1]

» Container Management: Do not reuse empty containers as they may retain product residue
and can be dangerous.[4] Dispose of them as unused products.[1]

» Disposal Method: This combustible material may be burned in a chemical incinerator
equipped with an afterburner and scrubber.[6] Alternatively, offer surplus and non-recyclable
solutions to a licensed disposal company.[6] Always dispose of contents and containers at an
approved waste disposal plant in accordance with local, regional, national, and international
regulations.[1][3][8]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 5-Methylfurfural.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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